Cas no 932-57-0 (CIS-2-AMINO-CYCLOHEPTANOL)

• Product name: CIS-2-AMINO-CYCLOHEPTANOL
• CAS No: 932-57-0
• MF: C₇H₁₅NO
• MW: 129.200102090836
• MDL: MFCD08669714
• CID: 891560
• PubChem ID: 17039468

CIS-2-AMINO-CYCLOHEPTANOL Chemical and Physical Properties

Names and Identifiers

• CIS-2-AMINO-CYCLOHEPTANOL
• (1S,2R)-2-AMINOCYCLOHEPTANOL
• 1821661-14-6
• DTXSID001307900
• 932-57-0
• SCHEMBL11545175
• (1S,2R)-2-Amino-cycloheptanol
• (1S,2R)-2-aminocycloheptan-1-ol
• rac-(1S,2R)-2-aminocycloheptanol
• Cycloheptanol, 2-amino-, cis-

• MDL： MFCD08669714
• Inchi： InChI=1S/C7H15NO/c8-6-4-2-1-3-5-7(6)9/h6-7,9H,1-5,8H2/t6-,7+/m1/s1
• InChI Key： ZWOFTVSNNFYPAB-RQJHMYQMSA-N
• SMILES： C1CCC(C(CC1)O)N

Computed Properties

• Exact Mass: 129.115364102g/mol
• Monoisotopic Mass: 129.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 85
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2Ų
• XLogP3: 0.5

Additional information on CIS-2-AMINO-CYCLOHEPTANOL

Recent Advances in the Study of CIS-2-AMINO-CYCLOHEPTANOL (CAS: 932-57-0) in Chemical Biology and Pharmaceutical Research

CIS-2-AMINO-CYCLOHEPTANOL (CAS: 932-57-0) is a chiral amino alcohol that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive compounds, as well as its direct pharmacological effects. This research brief aims to summarize the latest findings related to this compound, highlighting its significance in drug discovery and development.

One of the most notable advancements in the study of CIS-2-AMINO-CYCLOHEPTANOL is its application in the synthesis of novel chiral ligands and catalysts. Researchers have demonstrated that this compound can be efficiently utilized in asymmetric synthesis, enabling the production of enantiomerically pure pharmaceuticals. A 2023 study published in the Journal of Medicinal Chemistry reported the successful use of CIS-2-AMINO-CYCLOHEPTANOL-derived ligands in the catalytic asymmetric hydrogenation of ketones, achieving high enantioselectivity and yield. This breakthrough has significant implications for the development of more efficient and sustainable synthetic routes for chiral drugs.

In addition to its synthetic utility, CIS-2-AMINO-CYCLOHEPTANOL has shown promising biological activity in recent preclinical studies. Investigations into its mechanism of action revealed that it interacts with specific neurotransmitter receptors in the central nervous system, suggesting potential applications in the treatment of neurological disorders. A 2024 study published in ACS Chemical Neuroscience demonstrated that derivatives of CIS-2-AMINO-CYCLOHEPTANOL exhibit selective binding to GABA_A receptors, with modulatory effects that could be beneficial for anxiety and epilepsy treatment. These findings open new avenues for the development of CNS-targeted therapeutics.

The pharmacokinetic properties of CIS-2-AMINO-CYCLOHEPTANOL have also been a focus of recent research. Advanced analytical techniques, including LC-MS/MS and NMR spectroscopy, have been employed to study its metabolic stability and distribution profile. Results from these studies indicate that the compound demonstrates favorable bioavailability and tissue penetration, making it a promising candidate for further drug development. However, researchers have noted the need for structural optimization to improve its metabolic stability and reduce potential toxicity, as highlighted in a 2023 publication in Drug Metabolism and Disposition.

From a medicinal chemistry perspective, computational modeling studies have provided valuable insights into the structure-activity relationships of CIS-2-AMINO-CYCLOHEPTANOL derivatives. Molecular docking simulations and quantitative structure-activity relationship (QSAR) analyses have identified key structural features responsible for its biological activity. These computational approaches, combined with experimental data, are facilitating the rational design of more potent and selective analogs. A recent study in the Journal of Chemical Information and Modeling (2024) reported the successful virtual screening of CIS-2-AMINO-CYCLOHEPTANOL-based compounds against various therapeutic targets, leading to the identification of several promising lead compounds.

Looking forward, the research community continues to explore the full potential of CIS-2-AMINO-CYCLOHEPTANOL in pharmaceutical applications. Current investigations are focusing on its use in drug delivery systems, particularly as a component of prodrugs and targeted therapies. Additionally, its role in the development of antimicrobial agents is being actively studied, with preliminary results showing activity against drug-resistant bacterial strains. As research progresses, CIS-2-AMINO-CYCLOHEPTANOL is expected to play an increasingly important role in addressing current challenges in drug discovery and development.

In conclusion, recent studies on CIS-2-AMINO-CYCLOHEPTANOL (CAS: 932-57-0) have significantly advanced our understanding of its chemical and biological properties. Its dual role as a valuable synthetic building block and a pharmacologically active compound makes it a molecule of great interest in pharmaceutical research. The continued exploration of its applications, coupled with ongoing structure optimization efforts, holds promise for the development of novel therapeutic agents across multiple disease areas.